Cas no 22811-92-3 (8-(4-methoxyphenyl)-8-oxooctanoic acid)

8-(4-Methoxyphenyl)-8-oxooctanoic acid is a synthetic organic compound featuring a phenyl ketone moiety linked to an octanoic acid chain via a carbonyl group. The presence of the methoxy substituent enhances its electron-donating properties, making it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and fine chemicals. Its structure allows for versatile reactivity, including nucleophilic additions and further functionalization at the carbonyl or carboxyl groups. The compound’s balanced lipophilicity and stability under standard conditions facilitate its use in multi-step synthetic routes. It is commonly employed in the preparation of biologically active molecules, where controlled modification of the aromatic and aliphatic regions is required.
8-(4-methoxyphenyl)-8-oxooctanoic acid structure
22811-92-3 structure
Product Name:8-(4-methoxyphenyl)-8-oxooctanoic acid
CAS No:22811-92-3
MF:C15H20O4
MW:264.316905021667
CID:1414817
Update Time:2025-05-25

8-(4-methoxyphenyl)-8-oxooctanoic acid Chemical and Physical Properties

Names and Identifiers

    • 8-(4-methoxyphenyl)-8-oxooctanoic acid
    • LogP
    • 6-(p-Methoxyphenyl)heptansaeure
    • 7-(4-Anisoyl)heptansaeure
    • 7-(4-Methoxy-benzoyl)-oenanthsaeure
    • 7-(p-Anisoyl)heptanoic acid
    • 8-(4-methoxy-phenyl)-8-oxo-octanoic acid
    • 8-(4-Methoxy-phenyl)-8-oxo-octansaeure
    • Inchi: 1S/C15H20O4/c1-19-13-10-8-12(9-11-13)14(16)6-4-2-3-5-7-15(17)18/h8-11H,2-7H2,1H3,(H,17,18)
    • InChI Key: XPPOUULOOGENNR-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(=CC=1)OC)CCCCCCC(=O)O

Computed Properties

  • Exact Mass: 264.13600
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 9

Experimental Properties

  • PSA: 63.60000
  • LogP: 3.30310

8-(4-methoxyphenyl)-8-oxooctanoic acid Customs Data

  • HS CODE:2918990090
  • Customs Data:

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

8-(4-methoxyphenyl)-8-oxooctanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
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8-(4-methoxyphenyl)-8-oxooctanoic acid Related Literature

Additional information on 8-(4-methoxyphenyl)-8-oxooctanoic acid

Compound CAS No. 22811-92-3: 8-(4-Methoxyphenyl)-8-Oxooctanoic Acid

Compound CAS No. 22811-92-3, also known as 8-(4-methoxyphenyl)-8-oxooctanoic acid, is a unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its versatile structure and promising biological properties.

The molecular structure of 8-(4-methoxyphenyl)-8-oxooctanoic acid consists of a phenyl ring substituted with a methoxy group at the para position, connected to an octanoic acid moiety via a ketone group. This arrangement imparts the compound with both hydrophilic and hydrophobic characteristics, making it suitable for a wide range of applications.

Recent studies have highlighted the potential of CAS No. 22811-92-3 in drug development, particularly in the design of bioactive molecules with enhanced pharmacokinetic properties. Researchers have explored its role as a precursor in the synthesis of more complex molecules, leveraging its structural versatility to create compounds with improved solubility and bioavailability.

In terms of synthesis, 8-(4-methoxyphenyl)-8-oxooctanoic acid can be prepared through various methods, including Friedel-Crafts acylation and other condensation reactions. The choice of synthetic pathway depends on the desired purity and scalability of the process, with recent advancements focusing on environmentally friendly and cost-effective approaches.

The compound's applications extend beyond pharmaceuticals, with emerging research into its use in agrochemicals and specialty chemicals. Its ability to interact with biological systems makes it a valuable tool in the development of herbicides, fungicides, and other agricultural products.

From a biological standpoint, CAS No. 22811-92-3 has shown promise in vitro as an inhibitor of certain enzymes and pathways associated with inflammatory diseases and cancer. Preclinical studies have demonstrated its ability to modulate cellular signaling pathways, suggesting potential therapeutic applications.

The safety profile of 8-(4-methoxyphenyl)-8-oxooctanoic acid has been evaluated in acute and chronic toxicity studies, with results indicating low toxicity at therapeutic doses. These findings underscore its potential for safe use in medical applications.

In conclusion, CAS No. 22811-92-3, or 8-(4-methoxyphenyl)-8-oxooctanoic acid, represents a valuable compound with diverse applications across multiple industries. Ongoing research continues to uncover new insights into its properties and potential uses, positioning it as a key player in future advancements in chemistry and pharmacology.

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